Cas no 303036-81-9 (2-Butyn-1-ol,4-(ethylmethylamino)-)

• Product Name: 2-Butyn-1-ol,4-(ethylmethylamino)-
• CAS No: 303036-81-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 299389
• Update Time: 2024-01-28

2-Butyn-1-ol,4-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol,4-(ethylmethylamino)-
• 2-Butyn-1-ol,4-(ethylmethylamino)-(9CI)
• 4-(ETHYL METHYL AMIO)BUT-2-YN-1-OL
• 2-Butyn-1-ol, 4-(ethylmethylamino)-

• Inchi： 1S/C7H13NO/c1-3-8(2)6-4-5-7-9/h9H,3,6-7H2,1-2H3
• InChI Key： NYHUZCUBDRDZSP-UHFFFAOYSA-N
• SMILES： C(O)C#CCN(CC)C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±20.0 °C(Predicted)
• PSA: 23.47
• LogP: -0.06620
• pka: 13.03±0.10(Predicted)